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Compound of Interest

Compound Name: Tetrabutylammonium nitrite

Cat. No.: B1334966 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety data and handling precautions

for tetrabutylammonium nitrite. The information is compiled and presented to meet the needs

of laboratory and drug development professionals, with a focus on quantitative data, safe

handling procedures, and emergency preparedness.

Chemical and Physical Properties
Tetrabutylammonium nitrite is a quaternary ammonium salt with the chemical formula

C16H36N2O2.[1][2][3][4] It is essential to understand its physical and chemical properties to

handle it safely.

Property Value Source

Molecular Weight 288.47 g/mol [1][2][3][4]

Appearance

White to off-white or pale

yellow, hygroscopic crystalline

powder.[1][5][6]

[1][5][6]

Melting Point 99 - 103 °C (210.2 - 217.4 °F) [1][4][5][6]

Solubility Mixes with water.[5] [5]

Vapor Pressure Negligible.[5] [5]
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Hazard Identification and Classification
Tetrabutylammonium nitrite is classified as a hazardous substance.[5] The primary hazards

are associated with irritation and potential health effects upon exposure.

Hazard Classification GHS Category Hazard Statement

Skin Corrosion/Irritation Category 2
H315: Causes skin irritation.[2]

[3]

Serious Eye Damage/Eye

Irritation
Category 2

H319: Causes serious eye

irritation.[2][3]

Specific Target Organ Toxicity

(Single Exposure)

Category 3 (Respiratory tract

irritation)

H335: May cause respiratory

irritation.[2][3]

Primary Health Hazards:

Ingestion: Harmful if swallowed. Ingestion of less than 150 grams may be fatal or cause

serious health damage.[5] The toxicity of nitrites can lead to methemoglobinemia, a condition

that reduces the blood's ability to carry oxygen, causing cyanosis (bluish skin discoloration).

[5][7]

Inhalation: May cause respiratory tract irritation.[1][2][3]

Skin Contact: Causes skin irritation.[2][3][5] Pre-existing dermatitis may be aggravated by

exposure.[5]

Eye Contact: Causes serious eye irritation and risk of serious damage.[2][3][5]

Handling and Storage Precautions
Proper handling and storage are crucial to minimize the risks associated with

tetrabutylammonium nitrite.

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the first line of defense.
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Personal Protective Equipment (PPE)

Eye Protection
(Safety goggles or glasses [5])

Skin Protection
(Appropriate protective gloves and clothing [5])

Respiratory Protection
(Use in well-ventilated area. [3, 5] Respirator if needed [5])

Researcher Handling Tetrabutylammonium Nitrite
Requires

Click to download full resolution via product page

Caption: Recommended Personal Protective Equipment (PPE).

Safe Handling Practices
Avoid all personal contact, including inhalation of dust.[5]

Use in a well-ventilated area or outdoors.[2]

Minimize dust generation and accumulation.[5][7]

Wash hands thoroughly after handling.[2][7]

Do not eat, drink, or smoke in work areas.

Avoid contact with incompatible materials.[5]

Storage Conditions
Store in a cool, dry, and well-ventilated place.[1][7]

Keep containers tightly closed.[1][7]
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The substance is hygroscopic; store under an inert gas.[1][2]

Store away from incompatible substances such as oxidizing agents, bases, and strong

reducing agents.[5]

Emergency Procedures
In the event of an emergency, prompt and appropriate action is critical.

First-Aid Measures
Exposure Route First-Aid Protocol

Eye Contact

Immediately hold eyelids apart and flush the eye

continuously with running water for at least 15

minutes.[1][5] Ensure complete irrigation by

lifting the upper and lower eyelids.[5] Seek

immediate medical attention.[1][2]

Skin Contact

Immediately remove all contaminated clothing.

[2][5] Flush skin and hair with running water and

soap if available.[5] Seek medical attention if

irritation persists.[1][5]

Inhalation

Remove from the contaminated area to fresh air.

[1][2][5] Encourage the patient to blow their

nose.[5] If not breathing, give artificial

respiration.[1][7] Seek medical attention.[1]

Ingestion

Do NOT induce vomiting.[7] Rinse mouth with

water.[1] If conscious, give two glasses of water

to drink.[2] Seek immediate medical attention.[1]

[2]

Fire-Fighting Measures
Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon

dioxide.[1][2]
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Hazards from Combustion: The substance is a combustible solid.[5] Dust clouds may form

an explosive mixture with air.[5] Combustion products include carbon monoxide, carbon

dioxide, and nitrogen oxides.[1][2][5]

Firefighter Protection: Wear self-contained breathing apparatus (SCBA) and full protective

gear.[2][7]

Accidental Release Measures
Minor Spills: Clean up spills immediately.[5] Use dry clean-up procedures and avoid

generating dust.[5] Place in a suitable, labeled container for disposal.[5]

Major Spills: Evacuate personnel from the area.[1] Alert emergency responders.[5] Avoid all

personal contact, including inhalation.[5] Wear protective clothing.[5]

Incompatibility and Reactivity
Understanding the chemical incompatibilities of tetrabutylammonium nitrite is essential to

prevent dangerous reactions.

Incompatible Materials

Tetrabutylammonium Nitrite

Oxidizing Agents
(e.g., nitrates, chlorine bleaches) [1]

Avoid contact

Bases [1]

Avoid contact

Strong Reducing Agents [1]

Avoid contact

Combustible Materials [9]

May cause fire [9]

Click to download full resolution via product page

Caption: Chemical Incompatibility Chart.

The product is considered stable under recommended storage conditions.[1][5] However, it

should be kept away from oxidizing agents, bases, and strong reducing agents to avoid

hazardous reactions.[5] Contact with combustible materials may intensify a fire.[8]
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Toxicological and Ecological Information
Toxicological Data
Detailed quantitative toxicological data for tetrabutylammonium nitrite is not readily available

in the searched literature.[1][5] However, the toxicity of nitrites, in general, is known to cause

methemoglobinemia.[5][7] Under certain conditions, nitrites can react with secondary amines to

form carcinogenic nitrosamines.[5]

Ecological Information
Tetrabutylammonium nitrite is considered toxic to aquatic organisms.[5] It is important to

prevent this substance from entering drains and waterways.[1][2]

Disposal Considerations
All waste must be handled in accordance with local, state, and federal regulations.[5] Puncture

containers to prevent re-use and dispose of them at an authorized landfill.[5]

This technical guide is intended for informational purposes only and does not replace a formal

safety data sheet (SDS). Always refer to the specific SDS for the most current and

comprehensive safety information.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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